2-[(3-amino-1H-1,2,4-triazol-5-yl)thio]-N-(2,6-diethylphenyl)acetamide

• IUPAC Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(2,6-diethylphenyl)acetamide
• InChI: InChI=1S/C14H19N5OS/c1-3-9-6-5-7-10(4-2)12(9)16-11(20)8-21-14-17-13(15)18-19-14/h5-7H,3-4,8H2,1-2H3,(H,16,20)(H3,15,17,18,19)
• InChI Key: ZEUOPTJGUQNQHA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CSC2=NNC(=N2)N
• Molecular Formula: C14H19N5OS
• Molecular Weight: 305.40 g/mol

Description

The compound is a derivative of 1H-1,2,4-triazole, which is a class of heterocyclic compounds. These compounds often exhibit various biological activities and are used in medicinal chemistry.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, similar compounds such as 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides have been synthesized using succinic anhydride, aminoguanidine hydrochloride, and a variety of amines.

Mechanism of Action

Target of Action

ZINC01049666, also known as SR-01000290337, is a compound that primarily targets zinc-dependent proteins . These proteins play crucial roles in various biological functions, including protein synthesis, cell division, and immune defense .

Mode of Action

The compound interacts with its targets by modulating the activity of zinc-dependent proteins . This modulation can result in changes in the biochemical and physiological effects of these proteins, impacting organ-specific actions and cellular levels .

Biochemical Pathways

ZINC01049666 affects several biochemical pathways through its interaction with zinc-dependent proteins . These pathways include those involved in cell proliferation, apoptosis, and antioxidant defenses . The compound’s action can lead to changes in these pathways, resulting in downstream effects on various physiological processes .

Pharmacokinetics

The pharmacokinetics of ZINC01049666, including its absorption, distribution, metabolism, and excretion (ADME) properties, are critical for understanding its bioavailability . .

Result of Action

The action of ZINC01049666 results in molecular and cellular effects that can influence various biological processes . For instance, it can play a role in antiviral immunity in several viral infections . It is also considered an anti-inflammatory and antioxidant agent .

Advantages and Limitations for Lab Experiments

One of the major advantages of ATDA is its potent antifungal activity. This makes it an attractive candidate for the development of new antifungal agents. Additionally, ATDA exhibits multiple biochemical and physiological effects, making it a versatile compound for research. However, one of the limitations of ATDA is its low solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on ATDA. One potential area of research is the development of new antifungal agents based on the structure of ATDA. Additionally, further studies are needed to fully understand the mechanism of action of ATDA and its biochemical and physiological effects. Finally, there is a need for studies to improve the solubility of ATDA in water to facilitate its use in lab experiments.
Conclusion
In conclusion, ATDA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis method of ATDA involves the reaction of 2,6-diethylphenyl isothiocyanate with 3-amino-1H-1,2,4-triazole-5-thiol in the presence of a base. ATDA exhibits potent antifungal activity, multiple biochemical and physiological effects, and has potential applications in the development of new antifungal agents, herbicides, and insecticides. Further research is needed to fully understand the mechanism of action of ATDA and its potential applications in various fields.

Scientific Research Applications

ATDA has been extensively studied for its potential applications in various fields. One of the major areas of research is its application as an antifungal agent. Studies have shown that ATDA exhibits potent antifungal activity against various fungal strains, including Candida albicans and Aspergillus fumigatus. ATDA has also been studied for its potential applications as a herbicide and insecticide.